trans-2-Methoxycyclopentan-1-amine
Overview
Description
The description of a chemical compound usually includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its occurrence in nature or its uses .
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It includes the starting materials, reaction conditions, and the steps involved in the synthesis .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, reactivity, and stability. These properties can give insights into how the compound behaves under different conditions .Scientific Research Applications
Pharmaceutical Drug Development
trans-2-Methoxycyclopentan-1-amine: has shown potential in the synthesis of enantiopure drug-like compounds . These compounds are crucial in the development of active pharmaceutical ingredients (APIs) that require specific stereochemistry to interact effectively with biological targets. The compound’s role in creating enantiomerically pure amines is significant for drugs treating conditions like obesity, Parkinson’s disease, and narcolepsy .
Medical Research and Therapeutics
In medical research, trans-2-Methoxycyclopentan-1-amine is being explored for its therapeutic effects in conditions such as chronic pain and inflammation. Its role in drug development is crucial, as it may contribute to the creation of new medications with improved efficacy and safety profiles.
Neuroscience
The compound’s potential applications in neuroscience are linked to the development of 2D nanomaterials. These materials, which include graphene and transition metal dichalcogenides, are used for neural repair and regeneration, synaptic modulation, and the treatment of neurodegenerative diseases . trans-2-Methoxycyclopentan-1-amine could play a role in the synthesis of these materials or as a component in related research.
Pharmacology
In pharmacology, trans-2-Methoxycyclopentan-1-amine is part of studies involving cyclic cis- and trans-1,2-diamine derivatives, which are important for the synthesis of various pharmacologically active molecules . These studies are essential for understanding the biochemical pathways and designing drugs with specific biological activities.
Biochemistry
The biochemical applications of trans-2-Methoxycyclopentan-1-amine include its use in transaminase biocatalysis. This process is vital for the preparation of chiral amino compounds, which are significant in the synthesis of high-value chemical products . The compound’s role in optimizing the performance of transaminases highlights its importance in green organic synthesis.
Medicinal Chemistry
In medicinal chemistry, heterocyclic compounds like trans-2-Methoxycyclopentan-1-amine are integral to the discovery of new drugs. They serve as key building blocks in the synthesis of molecules with a wide range of therapeutic properties . The compound’s involvement in the creation of novel heterocyclic moieties underlines its medicinal significance.
Mechanism of Action
Target of Action
The target of a compound is typically a protein within the body that the compound interacts with. This could be a receptor, enzyme, or transporter protein. The interaction between the compound and its target can trigger a biological response .
Mode of Action
This refers to how the compound interacts with its target and the biological response that is triggered as a result. This could involve the compound binding to its target, inhibiting its function, or enhancing its function .
Biochemical Pathways
These are a series of chemical reactions that occur within a cell. A compound can affect these pathways by interacting with one or more enzymes or other proteins involved in the pathway, thereby altering the pathway’s function .
Result of Action
This is the observable effect that occurs as a result of the compound’s interaction with its target. This could be a change in cellular function, a physiological response, or a therapeutic effect.
Action Environment
This refers to the conditions under which the compound is able to exert its effects. Factors such as pH, temperature, and the presence of other molecules can influence the compound’s stability, efficacy, and mode of action.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1R,2R)-2-methoxycyclopentan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-8-6-4-2-3-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRXWOOCEFBBQCR-PHDIDXHHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCC[C@H]1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-Methoxycyclopentan-1-amine | |
CAS RN |
1306310-32-6 |
Source
|
| Record name | rac-(1R,2R)-2-methoxycyclopentan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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